Cas no 1935227-19-2 (2-Amino-6-bromo-4-fluorobenzoic acid)

• Product Name: 2-Amino-6-bromo-4-fluorobenzoic acid
• CAS No: 1935227-19-2
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• MDL: MFCD29049292
• CID: 4774499
• PubChem ID: 122237255
• Update Time: 2025-10-29

2-Amino-6-bromo-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-6-BROMO-4-FLUOROBENZOIC ACID
• 2-Amino-6-bromo-4-fluorobenzoic acid

• MDL： MFCD29049292
• Inchi： 1S/C7H5BrFNO2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： SMRSKCPCQDQOAS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.1
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-6-bromo-4-fluorobenzoic acid

Introduction to 2-Amino-6-bromo-4-fluorobenzoic acid (CAS No. 1935227-19-2)

2-Amino-6-bromo-4-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1935227-19-2, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its amino, bromo, and fluoro substituents, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules.

The presence of multiple heteroatoms in its molecular structure imparts distinct electronic and steric properties, which are crucial for modulating its interactions with biological targets. Specifically, the fluoro group can influence metabolic stability and binding affinity, while the bromo substituent may enhance lipophilicity and facilitate further functionalization. These attributes have positioned 2-Amino-6-bromo-4-fluorobenzoic acid as a key building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated benzoic acids due to their potential in drug discovery. The amino group in this compound allows for further derivatization via amide or urea bond formation, which is a common strategy in medicinal chemistry for enhancing binding interactions with protein targets. For instance, studies have demonstrated that fluorinated amino acids can improve the pharmacokinetic profiles of small-molecule drugs by increasing their metabolic stability and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of 2-Amino-6-bromo-4-fluorobenzoic acid is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. The structural features of this compound allow it to serve as a scaffold for designing molecules that selectively inhibit aberrant kinase activity associated with diseases such as cancer. Recent advancements in computational chemistry have enabled researchers to predict and optimize the binding affinity of 2-Amino-6-bromo-4-fluorobenzoic acid derivatives to specific kinase domains, leading to the identification of potent lead compounds.

Moreover, the bromo substituent on the aromatic ring provides a handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. These reactions are particularly useful for introducing diverse functional groups into the core structure of drug candidates, thereby enhancing their biological activity. For example, researchers have utilized 2-Amino-6-bromo-4-fluorobenzoic acid as a precursor to develop novel benzodiazepine analogs with improved pharmacological properties.

The pharmaceutical industry has also explored the use of 2-Amino-6-bromo-4-fluorobenzoic acid in the development of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of signaling pathways and enzymes, many of which are targeted by fluorinated aromatic compounds. Preclinical studies have shown that derivatives of this compound can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The ability to fine-tune these interactions through structural modifications offers a promising avenue for developing next-generation anti-inflammatory therapies.

Another area where 2-Amino-6-bromo-4-fluorobenzoic acid has shown promise is in the field of antimicrobial drug discovery. Antibiotic resistance poses a significant global health challenge, necessitating the development of novel antimicrobial agents with unique mechanisms of action. The structural versatility of this compound allows for the synthesis of derivatives that exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Additionally, its fluorinated moiety contributes to enhanced cell membrane penetration, improving intracellular delivery and efficacy.

The synthetic methodologies for preparing 2-Amino-6-bromo-4-fluorobenzoic acid have also been refined over time. Modern synthetic routes often involve multi-step organic transformations that leverage palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations. These approaches not only improve yield and purity but also allow for greater control over regioselectivity and stereochemistry. Such advancements have made it feasible to produce complex derivatives of this compound on an industrial scale, facilitating their use in large-scale drug development programs.

In conclusion, 2-Amino-6-bromo-4-fluorobenzoic acid (CAS No. 1935227-19-2) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features enable its application across multiple therapeutic areas, including oncology, inflammation management, and antimicrobial therapy. As our understanding of biological systems continues to evolve, so too will the applications of this remarkable compound. Future research endeavors are likely to focus on optimizing synthetic routes and exploring novel derivatives that push the boundaries of what is possible in medicinal chemistry.